Cas no 2680726-17-2 (benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate)
benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680726-17-2
- EN300-28302960
- benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate
- benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate
-
- Inchi: 1S/C17H19BrN2O4/c1-22-17(23-2,14-8-15(18)10-19-9-14)12-20-16(21)24-11-13-6-4-3-5-7-13/h3-10H,11-12H2,1-2H3,(H,20,21)
- InChI Key: KZSRQMSCRIXFKU-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)C(CNC(=O)OCC1C=CC=CC=1)(OC)OC
Computed Properties
- Exact Mass: 394.05282g/mol
- Monoisotopic Mass: 394.05282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 69.7Ų
benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28302960-1g |
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate |
2680726-17-2 | 1g |
$1515.0 | 2023-09-07 | ||
| Enamine | EN300-28302960-5g |
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate |
2680726-17-2 | 5g |
$4391.0 | 2023-09-07 | ||
| Enamine | EN300-28302960-10g |
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate |
2680726-17-2 | 10g |
$6512.0 | 2023-09-07 | ||
| Enamine | EN300-28302960-0.05g |
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate |
2680726-17-2 | 95.0% | 0.05g |
$1272.0 | 2025-03-19 | |
| Enamine | EN300-28302960-0.1g |
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate |
2680726-17-2 | 95.0% | 0.1g |
$1332.0 | 2025-03-19 | |
| Enamine | EN300-28302960-0.25g |
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate |
2680726-17-2 | 95.0% | 0.25g |
$1393.0 | 2025-03-19 | |
| Enamine | EN300-28302960-0.5g |
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate |
2680726-17-2 | 95.0% | 0.5g |
$1453.0 | 2025-03-19 | |
| Enamine | EN300-28302960-1.0g |
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate |
2680726-17-2 | 95.0% | 1.0g |
$1515.0 | 2025-03-19 | |
| Enamine | EN300-28302960-2.5g |
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate |
2680726-17-2 | 95.0% | 2.5g |
$2969.0 | 2025-03-19 | |
| Enamine | EN300-28302960-5.0g |
benzyl N-[2-(5-bromopyridin-3-yl)-2,2-dimethoxyethyl]carbamate |
2680726-17-2 | 95.0% | 5.0g |
$4391.0 | 2025-03-19 |
benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate
Introduction to Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate (CAS No. 2680726-17-2)
Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate, with the chemical formula corresponding to its CAS number 2680726-17-2, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a benzyl group, a brominated pyridine ring, and a dimethoxyethyl carbamate moiety, contribute to its unique chemical and biological properties.
The benzyl group in Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate is a common pharmacophore in drug design due to its ability to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs). The brominated pyridine ring is another critical feature that influences the compound's interactions with biological targets. Pyridine derivatives are well-known for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The dimethoxyethyl carbamate moiety adds another layer of complexity to the molecule, potentially influencing its metabolic stability and pharmacokinetic profile.
Recent advancements in chemical biology have highlighted the importance of understanding the structure-activity relationships (SAR) of such compounds. The study of Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate has revealed insights into how modifications at specific positions can modulate its biological activity. For instance, the bromine atom on the pyridine ring has been shown to be crucial for binding to certain enzymes and receptors. This has led to the development of novel derivatives with enhanced potency and selectivity.
In the context of drug discovery, Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate serves as a valuable scaffold for designing new therapeutic agents. Its unique structural features make it a versatile building block for synthesizing complex molecules with tailored biological properties. Researchers have leveraged this compound to develop inhibitors targeting various disease-causing pathways. For example, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression.
The synthesis of Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the desired molecular framework efficiently. These synthetic methodologies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.
Evaluation of the pharmacological properties of Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate has revealed intriguing findings regarding its mechanism of action. Preclinical studies have indicated that this compound interacts with specific biological targets in a manner that suggests therapeutic potential. For instance, it has been observed to modulate signaling pathways associated with inflammation and cell proliferation. These findings have opened up new avenues for further investigation into its potential as a lead compound for drug development.
The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Molecular modeling techniques have been used extensively to predict how Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and other critical parameters that influence drug efficacy. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and prioritize promising candidates for further development.
The future prospects for Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate are bright, given its versatile structural features and potential therapeutic applications. Ongoing research aims to explore new derivatives with improved pharmacological profiles through rational drug design principles. Additionally, efforts are underway to optimize synthetic routes for large-scale production, ensuring cost-effective manufacturing processes that meet regulatory standards.
In conclusion, Benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate (CAS No. 2680726-17-2) represents a significant advancement in pharmaceutical research. Its unique structural composition and promising biological activities make it a compelling candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies for various diseases.
2680726-17-2 (benzyl N-2-(5-bromopyridin-3-yl)-2,2-dimethoxyethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)